4-(3-Chloro-4-methylphenyl)-2-cyanophenol, 95%

• IUPAC Name: 5-(3-chloro-4-methylphenyl)-2-hydroxybenzonitrile
• InChI: InChI=1S/C14H10ClNO/c1-9-2-3-11(7-13(9)15)10-4-5-14(17)12(6-10)8-16/h2-7,17H,1H3
• InChI Key: SWAJQEKFSVUHCV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=CC(=C(C=C2)O)C#N)Cl
• Molecular Formula: C14H10ClNO
• DSSTOX Substance ID: DTXSID40684803
• Molecular Weight: 243.69 g/mol
• CAS RN: 1261919-13-4

Description

4-(3-Chloro-4-methylphenyl)-2-cyanophenol, 95% (4-CMPCP) is a synthetic compound used in scientific research and industrial applications. It is a white crystalline solid with a melting point of 116 °C and a boiling point of 376 °C. 4-CMPCP is a versatile compound that has been used in a variety of studies and applications, including synthesis, biochemistry, and pharmacology.

Scientific Research Applications

4-(3-Chloro-4-methylphenyl)-2-cyanophenol, 95% has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of organic compounds, such as the synthesis of N-alkyl-2-cyano-4-methylphenols and N-alkyl-4-methylphenols. It has also been used in the synthesis of organometallic compounds, such as palladium-catalyzed reactions. Additionally, 4-(3-Chloro-4-methylphenyl)-2-cyanophenol, 95% has been used in the study of biochemistry, pharmacology, and toxicology.

Mechanism of Action

The mechanism of action of 4-(3-Chloro-4-methylphenyl)-2-cyanophenol, 95% is not well understood. It is known that 4-(3-Chloro-4-methylphenyl)-2-cyanophenol, 95% binds to proteins and other macromolecules in the body, but the exact mechanism of action is not known. It is believed that 4-(3-Chloro-4-methylphenyl)-2-cyanophenol, 95% may act as an inhibitor of certain enzymes, but this has not been confirmed.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(3-Chloro-4-methylphenyl)-2-cyanophenol, 95% are not well understood. Studies have shown that 4-(3-Chloro-4-methylphenyl)-2-cyanophenol, 95% can bind to proteins and other macromolecules in the body, but the exact effects of this binding are not known. It is believed that 4-(3-Chloro-4-methylphenyl)-2-cyanophenol, 95% may have an effect on the activity of certain enzymes, but this has not been confirmed.

Advantages and Limitations for Lab Experiments

4-(3-Chloro-4-methylphenyl)-2-cyanophenol, 95% has several advantages and limitations for use in laboratory experiments. One advantage is that 4-(3-Chloro-4-methylphenyl)-2-cyanophenol, 95% is easily synthesized, allowing for the quick and efficient production of the compound. Additionally, 4-(3-Chloro-4-methylphenyl)-2-cyanophenol, 95% is relatively inexpensive and can be stored at room temperature, making it an ideal choice for laboratory experiments.
However, there are some limitations to using 4-(3-Chloro-4-methylphenyl)-2-cyanophenol, 95% in laboratory experiments. It is not a very soluble compound, making it difficult to dissolve in aqueous solutions. Additionally, 4-(3-Chloro-4-methylphenyl)-2-cyanophenol, 95% is a highly toxic compound and should be handled with care.

Future Directions

There are several potential future directions for the research and use of 4-(3-Chloro-4-methylphenyl)-2-cyanophenol, 95%. One potential direction is to further study the biochemical and physiological effects of 4-(3-Chloro-4-methylphenyl)-2-cyanophenol, 95%. Additionally, further research could be done to explore the potential uses of 4-(3-Chloro-4-methylphenyl)-2-cyanophenol, 95% in drug discovery and development. Finally, further research could be done to explore the potential uses of 4-(3-Chloro-4-methylphenyl)-2-cyanophenol, 95% in industrial applications, such as the synthesis of organic compounds.

Synthesis Methods

4-(3-Chloro-4-methylphenyl)-2-cyanophenol, 95% can be synthesized via several different methods. One common method is the reaction of 4-methylphenol and 3-chloro-4-methylphenol in the presence of sodium cyanide. This reaction produces 4-(3-Chloro-4-methylphenyl)-2-cyanophenol, 95% as a white solid. Other methods of synthesis include the use of a Grignard reagent or a palladium-catalyzed reaction.